Cas no 852443-61-9 (5-(trifluoromethyl)-1H-pyrazol-3-amine)

• Product Name: 5-(trifluoromethyl)-1H-pyrazol-3-amine
• CAS No: 852443-61-9
• MF: C₄H₄F₃N₃
• MW: 151.089870452881
• MDL: MFCD09834152
• CID: 834831
• PubChem ID: 19623305
• Update Time: 2025-10-29

5-(trifluoromethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1H-pyrazol-5-amine
• 3-(Trifluoromethyl)-2H-pyrazol-5-amine
• 3--Trifluoromethyl--2H-pyrazol-5-amine
• 5-(trifluoromethyl)-1H-Pyrazol-3-amine
• 1,5-dimethyl-3-trifluoromethyl-1H-pyrazole
• 1,5-dimethyl-3-trifluoromethylpyrazole
• 3-amino-5-trifluoromethyl-1,2,4-triazole
• 5-amino-3-trifluoromethyl-1,2,4-triazole
• 5-amino-3-trifluoromethyl-1H-1,2,4-triazol
• 5-amino-3-trifluoromethyl-1H-1,2,4-triazole
• 5-amino-3-trifluoromethylpyrazole
• 5-Trifluoromethyl-2H-pyrazol-3-ylamine
• 5-(Trifluoromethyl)-1H-pyrazol-3-amine (ACI)
• 3-Amino-5-trifluoromethylpyrazole
• 5-(Trifluoromethyl)pyrazol-3-amine
• 5-Amino-3-(trifluoromethyl)-1H-pyrazole
• F52705
• 5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YLAMINE
• 1H-Pyrazol-3-amine, 5-(trifluoromethyl)-;3-(Trifluoromethyl)-1H-pyrazol-5-amine
• MFCD09834152
• DTXSID201005746
• PB19021
• BBL040904
• 2232123-63-4
• CS-0050742
• MF-0707
• 1620678-55-8
• J-511013
• 3-trifluoromethyl-1H-pyrazole-5-ylamine
• 5-(trifluoromethyl)-2H-pyrazol-3-amine
• SY009534
• 3-AMINO-5-(TRIFLUOROMETHYL)PYRAZOLE
• 5-Trifluoromethyl-2H-pyrazol-3-ylamine, AldrichCPR
• 5-(Trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-imine
• MFCD06738292
• SCHEMBL237855
• 1902154-93-1
• 2249944-56-5
• FS-2038
• 5-Amino-3-(Trifluoromethyl)pyrazole
• STK352653
• 852443-61-9
• 1028843-19-7
• EN300-50649
• AKOS005168594
• AKOS000314757
• J-516434
• 1H-PYRAZOL-3-AMINE, 5-(TRIFLUOROMETHYL)-
• DB-076304
• Z1416200964
• 5-(trifluoromethyl)-1H-pyrazol-3-amine

• MDL： MFCD09834152
• Inchi： 1S/C4H4F3N3/c5-4(6,7)2-1-3(8)10-9-2/h1H,(H3,8,9,10)
• InChI Key： WVORIWCOSAWJJE-UHFFFAOYSA-N
• SMILES： FC(C1NN=C(N)C=1)(F)F

Computed Properties

• Exact Mass: 151.03600
• Monoisotopic Mass: 151.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Boiling Point: 289.984℃/760mmHg
• PSA: 55.43000
• LogP: 0.94080

Additional information on 5-(trifluoromethyl)-1H-pyrazol-3-amine

5-(Trifluoromethyl)-1H-pyrazol-3-amine (CAS No. 852443-61-9): A Versatile Building Block in Modern Chemistry

The 5-(trifluoromethyl)-1H-pyrazol-3-amine (CAS No. 852443-61-9) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted pyrazole amine derivative exhibits unique electronic properties due to the strong electron-withdrawing effect of the CF₃ group, making it an important intermediate for drug discovery and material science applications.

Recent studies highlight the growing demand for fluorinated pyrazole derivatives in medicinal chemistry, particularly for developing kinase inhibitors and anti-inflammatory agents. The 5-(trifluoromethyl)-1H-pyrazol-3-amine structure serves as a crucial scaffold in designing novel bioactive molecules, with its hydrogen bonding capacity and lipophilicity enhancement properties being particularly valuable for optimizing drug-like properties.

In synthetic chemistry, researchers are exploring innovative routes to prepare high-purity 5-(trifluoromethyl)-1H-pyrazol-3-amine with improved yields. Recent advances in catalytic trifluoromethylation and regioselective amination have significantly enhanced the accessibility of this compound. The development of green chemistry protocols for its synthesis aligns with current industry trends toward sustainable manufacturing processes.

The compound's thermal stability and solubility profile make it particularly useful in various formulation applications. Pharmaceutical scientists value its ability to serve as a versatile pharmacophore in drug design, frequently appearing in patent applications for new therapeutic agents targeting chronic diseases and metabolic disorders.

Market analysis indicates growing commercial interest in custom pyrazole derivatives, with 5-(trifluoromethyl)-1H-pyrazol-3-amine being among the most requested compounds by contract research organizations. The global market for fluorinated heterocycles is projected to expand significantly, driven by increasing R&D investments in precision medicine and specialty chemicals.

Quality control aspects of 5-(trifluoromethyl)-1H-pyrazol-3-amine production have become increasingly important, with analytical methods like HPLC purity testing and NMR characterization being essential for ensuring batch-to-batch consistency. Regulatory compliance for pharmaceutical intermediates has also raised the bar for GMP-grade pyrazole compounds in recent years.

Emerging applications in material science demonstrate the compound's potential beyond life sciences. Researchers are investigating its incorporation into advanced polymers and electronic materials, where the trifluoromethyl group's properties can impart desirable characteristics like improved thermal stability and dielectric performance.

The safety profile of 5-(trifluoromethyl)-1H-pyrazol-3-amine has been extensively studied, with proper handling procedures well-documented in scientific literature. While not classified as hazardous under standard conditions, appropriate laboratory safety practices should always be followed when working with this chemical intermediate.

Future research directions for pyrazole-3-amine derivatives include exploring their potential in catalysis and supramolecular chemistry. The unique electronic properties of the trifluoromethylated pyrazole core continue to inspire innovative applications across multiple scientific disciplines.

For researchers seeking reliable 5-(trifluoromethyl)-1H-pyrazol-3-amine suppliers, it's crucial to evaluate technical specifications including chemical purity, storage conditions, and analytical documentation. The compound's growing importance in medicinal chemistry ensures its position as a key building block in modern synthetic organic chemistry.